Cas no 2228590-32-5 (1-1-(2-ethoxyphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2-ethoxyphenyl)cyclopropylethan-1-ol
• CAS No: 2228590-32-5
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6568746
• PubChem ID: 165626030
• Update Time: 2025-07-25

1-1-(2-ethoxyphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-ethoxyphenyl)cyclopropylethan-1-ol
• 1-[1-(2-ethoxyphenyl)cyclopropyl]ethan-1-ol
• EN300-1790390
• 2228590-32-5

• Inchi： 1S/C13H18O2/c1-3-15-12-7-5-4-6-11(12)13(8-9-13)10(2)14/h4-7,10,14H,3,8-9H2,1-2H3
• InChI Key： DNOAYWGJSCUMFL-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C=CC=CC=2OCC)CC1

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-1-(2-ethoxyphenyl)cyclopropylethan-1-ol

Comprehensive Overview of 1-1-(2-ethoxyphenyl)cyclopropylethan-1-ol (CAS No. 2228590-32-5): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical research, 1-1-(2-ethoxyphenyl)cyclopropylethan-1-ol (CAS No. 2228590-32-5) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its cyclopropyl and ethoxyphenyl moieties, offers a wide array of potential applications, from drug development to material science. Its molecular formula and intricate architecture make it a subject of ongoing research, particularly in the context of small-molecule therapeutics and biochemical modulation.

The compound's CAS number 2228590-32-5 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and industry professionals frequently search for this CAS registry number to access safety data, synthetic pathways, and patent information. The growing demand for high-purity intermediates in pharmaceutical synthesis has further amplified interest in 1-1-(2-ethoxyphenyl)cyclopropylethan-1-ol, as it may serve as a building block for novel active pharmaceutical ingredients (APIs).

One of the most compelling aspects of this compound is its potential role in addressing neurodegenerative diseases, a hot topic in modern medical research. Preliminary studies suggest that derivatives of cyclopropylethan-1-ol scaffolds could interact with central nervous system (CNS) targets, sparking discussions about their utility in drug discovery pipelines. This aligns with the broader trend of exploring small-molecule modulators for conditions like Alzheimer's and Parkinson's disease, which dominate healthcare-related searches globally.

From a synthetic chemistry perspective, the ethoxyphenyl group in 1-1-(2-ethoxyphenyl)cyclopropylethan-1-ol contributes to its lipophilicity and potential blood-brain barrier permeability—key considerations in CNS drug design. These properties are frequently queried in academic and industrial research forums, reflecting the compound's relevance to medicinal chemistry optimization. Additionally, the cyclopropyl ring introduces structural rigidity, a feature often exploited to enhance molecular stability and target binding affinity.

Beyond pharmaceuticals, this compound has garnered attention in material science applications. Its unique structure could contribute to the development of advanced polymers or liquid crystal displays (LCDs), areas experiencing rapid growth due to the demand for flexible electronics and energy-efficient technologies. Such interdisciplinary potential makes CAS 2228590-32-5 a recurring keyword in patent filings and scientific literature across multiple domains.

Quality control and analytical characterization of 1-1-(2-ethoxyphenyl)cyclopropylethan-1-ol remain critical focus areas. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are essential for verifying its purity and structure—topics frequently searched by quality assurance professionals. The compound's stability under various conditions is another subject of practical importance, influencing storage protocols and supply chain logistics.

Environmental and green chemistry considerations are increasingly shaping discussions around compounds like 2228590-32-5. Researchers are exploring catalytic synthesis routes and biodegradability profiles to align with sustainable chemistry principles. These aspects resonate strongly with current trends in eco-friendly manufacturing, making them prominent in both academic and industrial discourse.

In conclusion, 1-1-(2-ethoxyphenyl)cyclopropylethan-1-ol (CAS No. 2228590-32-5) represents a versatile chemical entity with multifaceted applications. Its relevance to drug development, material innovation, and sustainable chemistry ensures its continued prominence in scientific research. As investigations progress, this compound may unlock new possibilities in addressing some of the most pressing challenges in healthcare and technology, solidifying its position as a compound of enduring significance.